ethyl 6,8-dibromo-2-oxo-2H-chromene-3-carboxylate
Overview
Description
Ethyl 6-bromo-2-oxo-2H-chromene-3-carboxylate is a heterocyclic organic compound . It has a linear formula of C12H9BrO4 and a molecular weight of 297.107 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H9BrO4/c1-2-16-11(14)9-6-7-5-8(13)3-4-10(7)17-12(9)15/h3-6H,2H2,1H3 . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Antibacterial Activity
Ethyl 6,8-dibromo-2-oxo-2H-chromene-3-carboxylate has demonstrated potential in antibacterial applications. A study focused on the antibacterial activity of ethyl 2-oxo-2H-chromene-3-carboxylate complexes against bacteria isolated from wound infections. The research highlighted the effectiveness of Lanthanum complexes of ethyl coumarin in combating various human pathogenic bacteria, including Staphylococcus aureus (Hassan, 2014).
Molecular Structure Analysis
In the realm of crystallography and computational chemistry, studies have been conducted on ethyl 2-oxo-2H-chromene-3-carboxylate derivatives. Research involving crystal structures, Hirshfeld surface analysis, and computational studies provided insights into the molecular conformations and rotational freedom of the carboxylate group in these compounds (Gomes et al., 2019).
Fluorescent Properties
The compound has been explored for its fluorescent properties. A synthesis study of (E)-ethyl-7-(cinnamoyloxy)-2-oxo-2H-chromene-3-carboxylate highlighted its fluorescence spectrum, indicating potential applications in materials science and bioimaging (Jing-hua, 2011).
Synthesis Methods
This compound has been a subject of study in synthetic chemistry. For example, a protocol was developed for preparing ethyl 2-oxo-2H-chromene-3-carboxylates using a Knoevenagel pathway, demonstrating a novel approach in synthetic methodologies (Sairam et al., 2015).
Antimicrobial Activity
Investigations into the antimicrobial activities of ethyl 2-oxo-2H-chromene-3-carboxylate derivatives have shown promising results against various bacteria and fungi, indicating its potential in developing new antibacterial and antifungal agents (Ramaganesh et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 6,8-dibromo-2-oxo-2H-chromene-3-carboxylate is a complex compound with a molecular formula of C12H8Br2O4
Mode of Action
Related compounds have been shown to interact with various targets, leading to changes in cellular processes .
Biochemical Pathways
Related compounds have been shown to influence various biochemical pathways .
Result of Action
Related compounds have been shown to induce changes in cell viability and apoptosis .
properties
IUPAC Name |
ethyl 6,8-dibromo-2-oxochromene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Br2O4/c1-2-17-11(15)8-4-6-3-7(13)5-9(14)10(6)18-12(8)16/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FERPJUOPTLEUDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=CC(=CC(=C2OC1=O)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Br2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80361303 |
Source
|
| Record name | Ethyl 6,8-dibromo-2-oxo-2H-1-benzopyran-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80361303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
376.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2199-89-5 |
Source
|
| Record name | Ethyl 6,8-dibromo-2-oxo-2H-1-benzopyran-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80361303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![pentasodium;2-[[5-[(Z)-[3-[[bis(carboxylatomethyl)amino]methyl]-2-methyl-4-oxo-5-propan-2-ylcyclohexa-2,5-dien-1-ylidene]-(2-sulfonatophenyl)methyl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxylatomethyl)amino]acetate](/img/structure/B1620918.png)
![1-Hydroxy-5-nitrospiro[benzimidazole-2,1'-cyclohexane]-4-imine](/img/structure/B1620919.png)
![1-{5-[2-(Trifluoromethoxy)phenyl]-2-furyl}ethan-1-one](/img/structure/B1620925.png)
![2-({[5-(2-Methoxyphenyl)-1,2,4-oxadiazol-3-yl]methyl}thio)aniline](/img/structure/B1620926.png)
